3-(N-Boc-N-methylamino)benzoic acid
Overview
Description
3-(N-Boc-N-methylamino)benzoic acid is a useful research compound. Its molecular formula is C13H17NO4 and its molecular weight is 251.28 g/mol. The purity is usually 95%.
The exact mass of the compound 3-((tert-Butoxycarbonyl)(methyl)amino)benzoic acid is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis of Pyrrolidine and Its Analogs
Yoshida et al. (1996) outlined a large-scale synthesis of (3S,4S)-3-(tert-Butoxycarbonyl)amino-4-methylpyrrolidine from L-aspartic acid, showcasing its potential in synthesizing pyrrolidine derivatives (Yoshida et al., 1996).
Dendrimer Synthesis
Mulders et al. (1997) discussed the synthesis of a novel amino acid-based dendrimer using a monomer similar to 3-((tert-Butoxycarbonyl)(methyl)amino)benzoic acid, highlighting its use in dendrimer chemistry (Mulders et al., 1997).
Crystal Structure Analysis
Jankowska et al. (2002) analyzed the crystal structure of a compound closely related to 3-((tert-Butoxycarbonyl)(methyl)amino)benzoic acid to examine peptide conformation (Jankowska et al., 2002).
Polymorphic Forms Study
Gebreslasie, Jacobsen, and Görbitz (2011) studied the polymorphic forms of a compound containing the tert-butoxycarbonyl group, shedding light on its crystallographic properties (Gebreslasie, Jacobsen, & Görbitz, 2011).
Synthesis of Unsaturated β-Amino Acid Derivatives
Davies, Fenwick, and Ichihara (1997) described the synthesis of unsaturated β-amino acid derivatives using tert-butoxycarbonyl protected intermediates (Davies, Fenwick, & Ichihara, 1997).
Molybdenum Tricarbonyl Complex in Catalysis
Abrantes et al. (2009) explored the use of an amino acid-functionalized cyclopentadienyl molybdenum tricarbonyl complex in catalytic olefin epoxidation (Abrantes et al., 2009).
Magnetism Study
Baskett and Lahti (2005) investigated the crystallography and magnetism of a compound structurally similar to 3-((tert-Butoxycarbonyl)(methyl)amino)benzoic acid, examining its magnetic properties (Baskett & Lahti, 2005).
Chiroptical Properties of Polymers
Qu, Sanda, and Masuda (2009) synthesized chiral polymers from monomers containing amino acid moieties similar to 3-((tert-Butoxycarbonyl)(methyl)amino)benzoic acid, studying their chiroptical properties (Qu, Sanda, & Masuda, 2009).
Synthesis of Pyridones and Pyranones
Baš et al. (2001) demonstrated the synthesis of various fused pyridones and pyranones from a compound structurally related to 3-((tert-Butoxycarbonyl)(methyl)amino)benzoic acid (Baš et al., 2001).
Mechanism of Action
While the specific mechanism of action for “3-((tert-Butoxycarbonyl)(methyl)amino)benzoic acid” is not mentioned in the search results, benzoic acid, a related compound, is known to be conjugated to GLYCINE in the liver and excreted as hippuric acid . As the sodium salt form, sodium benzoate is used as a treatment for urea cycle disorders due to its ability to bind amino acids. This leads to excretion of these amino acids and a decrease in ammonia levels .
Safety and Hazards
The compound is associated with several hazard statements including H315, H319, and H302, indicating that it causes skin irritation, serious eye irritation, and may be harmful if swallowed . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Future Directions
“3-((tert-Butoxycarbonyl)(methyl)amino)benzoic acid” is a drug intermediate and is commonly used in the synthesis of drugs or bioactive compounds . It can be used in the synthesis of non-steroidal anti-inflammatory drugs and anticancer drugs . Therefore, its future directions are likely to be influenced by advancements in these areas of drug development.
Properties
IUPAC Name |
3-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO4/c1-13(2,3)18-12(17)14(4)10-7-5-6-9(8-10)11(15)16/h5-8H,1-4H3,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WKBGXDWFIPYTBR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N(C)C1=CC=CC(=C1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20625113 |
Source
|
| Record name | 3-[(tert-Butoxycarbonyl)(methyl)amino]benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20625113 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
168162-30-9 |
Source
|
| Record name | 3-[(tert-Butoxycarbonyl)(methyl)amino]benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20625113 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-{[(tert-butoxy)carbonyl](methyl)amino}benzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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